PEG-20 methyl glucose sesquistearate

Specification

• CAS No.: 72175-39-4
• Molecular Formula: C33H66O12
• Molecular Weight: 654.9 g/mol
• IUPAC Name: octadecanoic acid;2-[[3,4,5-tris(2-hydroxyethoxy)-6-methoxyoxan-2-yl]methoxy]ethanol
• Standard InChI: InChI=1S/C18H36O2.C15H30O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-20-15-14(24-9-5-19)13(23-8-4-18)12(22-7-3-17)11(25-15)10-21-6-2-16/h2-17H2,1H3,(H,19,20);11-19H,2-10H2,1H3
• Standard InChI Key: GAVHCPRAFWGCAD-UHFFFAOYSA-N
• Isomeric SMILES: CCO.COC1[C@@H]([C@H]([C@@H]([C@H](O1)CO)OCCCCCCCCCCCCCCCCCC(=O)O)O)O
• SMILES: CCO.COC1C(C(C(C(O1)CO)OCCCCCCCCCCCCCCCCCC(=O)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O.COC1C(C(C(C(O1)COCCO)OCCO)OCCO)OCCO

Introduction

Chemical Structure and Properties

Molecular Composition

PEG-20 methyl glucose sesquistearate is derived from the combination of methyl glucose with stearic acid and polyethylene glycol units. The "PEG-20" portion of the name indicates that the molecule contains 20 units of polyethylene glycol, which contributes to its water-soluble characteristics. The "sesquistearate" component refers to the stearic acid moiety, which provides oil-soluble properties to the compound.

Structurally, this ingredient represents a complex molecule where methyl glucose has been modified through the attachment of both PEG chains and stearic acid groups. This dual modification results in an amphiphilic molecule that can interact effectively with both polar and non-polar substances.

Physical Characteristics

PEG-20 methyl glucose sesquistearate typically presents as a yellowish paste with a characteristic odor. Its physical state and appearance make it relatively easy to incorporate into various formulation types during manufacturing processes.

Table 1: Physical and Chemical Properties of PEG-20 Methyl Glucose Sesquistearate

Property	Characteristic
Appearance	Yellowish paste
Molecular Weight	654.9 g/mol
CAS Number	72175-39-4
Chemical Formula	C33H66O12
HLB Value	15
Solubility	Dispersible in water, soluble in various oils
Form	Soft solid/paste

Functional Attributes and Mechanisms

Emulsification Properties

With an HLB (Hydrophilic-Lipophilic Balance) value of 15, PEG-20 methyl glucose sesquistearate demonstrates strong emulsifying capabilities, particularly suited for oil-in-water emulsions. This high HLB value indicates its predominantly hydrophilic nature, making it effective for creating stable dispersions of oil in water-based systems.

The compound functions by positioning itself at the interface between water and oil phases, with its hydrophilic PEG portion oriented toward the water phase and its lipophilic stearate portion oriented toward the oil phase. This orientation reduces interfacial tension and prevents phase separation, resulting in stable emulsions.

Stabilization Mechanism

Beyond simple emulsification, PEG-20 methyl glucose sesquistearate provides formulation stability through several mechanisms:

• It forms a physical barrier between dispersed oil droplets, preventing their coalescence

• The molecule enhances viscosity at the interface, further inhibiting phase separation

• Its dual affinity allows for effective interaction with various formulation components, creating cohesive systems

This compound is particularly effective at creating low-viscosity oil-in-water emulsions, making it ideal for milks, serums, and sprayable formulations that require long-term stability without excessive thickness.

Applications in Personal Care and Pharmaceuticals

Cosmetic Applications

PEG-20 methyl glucose sesquistearate has found widespread use in the cosmetic industry due to its mild nature and excellent functionality. It serves multiple purposes in cosmetic formulations:

• Emulsifier: Prevents separation of oil and water components in creams, lotions, and serums

• Texture enhancer: Contributes to a light, satiny afterfeel on the skin

• Stabilizer: Maintains uniform dispersion of other ingredients throughout the product's shelf life

The compound is frequently incorporated into various cosmetic products, including facial creams, body lotions, BB creams, serums, cleansers, and eye care formulations. Its compatibility with sensitive skin applications makes it particularly valuable for products designed for delicate skin areas or sensitive skin types.

Table 2: Common Cosmetic Products Containing PEG-20 Methyl Glucose Sesquistearate

Product Category	Examples
Facial Skincare	Serums, creams, masks, cleansers
Makeup	BB creams, concealer, foundations
Eye Care	Eye creams, eye serums
Body Care	Lotions, creams, hand creams
Hair Care	Shampoos, conditioners

Pharmaceutical Applications

In pharmaceutical formulations, PEG-20 methyl glucose sesquistearate serves as an excipient that contributes to the stability and efficacy of various drug delivery systems:

• It enhances the solubility of active pharmaceutical ingredients

• It provides stability to liquid formulations

• It improves the sensory attributes of topical pharmaceutical products

The compound's low irritation potential makes it suitable for inclusion in medications designed for sensitive skin conditions or ophthalmological applications.